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Compound of Interest

Compound Name:
2,2,5,7,8-pentamethylchroman-6-

sulfonyl Chloride

Cat. No.: B056402 Get Quote

Technical Guide: 2,2,5,7,8-Pentamethylchroman-
6-sulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties, synthesis,

and key applications of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride, a crucial reagent

in modern peptide chemistry.

Core Physical Properties
2,2,5,7,8-Pentamethylchroman-6-sulfonyl chloride, commonly abbreviated as Pmc-Cl, is a

white to off-white powder.[1] Its primary application is in peptide synthesis, where it serves as a

precursor for the 2,2,5,7,8-pentamethylchroman-6-sulfonyl (Pmc) protecting group, particularly

for the guanidinium side chain of arginine.[2][3][4]

The following table summarizes the key physical and chemical properties of this compound.
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Property Value Source(s)

Molecular Formula C₁₄H₁₉ClO₃S [5]

Molecular Weight 302.82 g/mol

Melting Point 77-82 °C

Appearance Powder

CAS Number 112160-39-1 [1][5]

Boiling Point
Not readily available in cited

literature

Density
Not readily available in cited

literature

Solubility Soluble in chloroform [6]

Experimental Protocols
Synthesis of 2,2,5,7,8-Pentamethylchroman-6-sulfonyl
Chloride
The synthesis of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride is a two-step process

initiated from 2,2,5,7,8-pentamethylchroman-6-ol.[6]

Step 1: Sulfonation

Dissolve 2,2,5,7,8-pentamethylchroman-6-ol in anhydrous chloroform in a reaction vessel

equipped with a stirring mechanism and a means for temperature control.

Cool the solution to a temperature range of 0–5°C using an ice bath.

Slowly add chlorosulfonic acid to the cooled solution while maintaining vigorous stirring. The

reaction is an electrophilic aromatic substitution.[6]

Continue the reaction for a period of 4–6 hours within the 0–5°C temperature range to

ensure the formation of the sulfonic acid intermediate.[6]
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Step 2: Chlorination

Following the sulfonation, carefully add thionyl chloride to the reaction mixture.

Heat the mixture to reflux, maintaining a temperature of 70–80°C, for 2–3 hours. This step

converts the sulfonic acid to the desired sulfonyl chloride.[6]

After the reaction is complete, the product can be isolated and purified using standard

organic chemistry techniques, such as extraction and crystallization. The reported yield for

this two-step process is approximately 53%.[6]

Melting Point Determination
The melting point of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride can be determined

using a standard melting point apparatus.

Ensure the sample of 2,2,5,7,8-pentamethylchroman-6-sulfonyl chloride is dry and finely

powdered.

Pack a small amount of the powdered sample into a capillary tube, ensuring a column height

of approximately 3 mm.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a steady and slow rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

Observe the sample through the magnifying lens. Record the temperature at which the first

signs of melting are observed and the temperature at which the entire sample has

transitioned to a liquid state. This range represents the melting point of the substance.

Application in Peptide Synthesis: A Workflow
2,2,5,7,8-Pentamethylchroman-6-sulfonyl chloride is instrumental in the preparation of

Fmoc-Arg(Pmc)-OH, an amino acid derivative widely used in Fmoc-based solid-phase peptide

synthesis (SPPS).[2][3] The Pmc group protects the highly basic guanidinium side chain of

arginine during peptide chain elongation.[3][4] The following diagram illustrates the general

workflow of incorporating an Arg(Pmc) residue into a growing peptide chain.
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Solid-Phase Peptide Synthesis (SPPS) Cycle Final Cleavage and Deprotection

Resin-Bound Peptide
(Free N-terminus)

Coupling:
+ Fmoc-Arg(Pmc)-OH
+ Coupling Reagents

1. Add Protected
Amino Acid Wash2. Form Peptide Bond Fmoc Deprotection

(e.g., Piperidine)

3. Remove Excess
Reagents Wash4. Expose N-terminus Ready for

Next Amino Acid
5. Purify Completed Resin-Bound

Peptide

Repeat Cycles to
Elongate Peptide Chain

Cleavage from Resin
& Pmc Deprotection
(e.g., TFA Cocktail)

Purified Peptide

Click to download full resolution via product page

Caption: Workflow for incorporating an Arg(Pmc) residue in Fmoc-based solid-phase peptide

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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